Cas no 3183-48-0 (Cyclobutane,2,4-bis(2-chloroethyl)-1,1-dimethyl-)

• Product Name: Cyclobutane,2,4-bis(2-chloroethyl)-1,1-dimethyl-
• CAS No: 3183-48-0
• MF: C₁₀H₁₈Cl₂
• MW: 209.155921459198
• CID: 313299
• PubChem ID: 276090
• Update Time: 2025-04-19

Cyclobutane,2,4-bis(2-chloroethyl)-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane,2,4-bis(2-chloroethyl)-1,1-dimethyl-
• 2,4-bis(2-chloroethyl)-1,1-dimethylcyclobutane
• AC1L5J2I
• AC1Q3UJ0
• AG-J-07979
• AR-1D3340
• CTK4G7816
• NSC123330
• NSC-123330
• DTXSID60298461
• 3183-48-0

• Inchi： 1S/C10H18Cl2/c1-10(2)8(3-5-11)7-9(10)4-6-12/h8-9H,3-7H2,1-2H3
• InChI Key： INKQNBVJEYIODC-UHFFFAOYSA-N
• SMILES： ClCCC1CC(CCCl)C1(C)C

Computed Properties

• Exact Mass: 208.07874
• Monoisotopic Mass: 208.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.008
• Boiling Point: 253.4°C at 760 mmHg
• Flash Point: 117.7°C
• Refractive Index: 1.453
• PSA: 0
• LogP: 3.90650